3-chloro-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide

• Molecular Formula: C16H12ClN3OS2
• Molecular Weight: 361.9 g/mol
• IUPAC Name: 3-chloro-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H12ClN3OS2/c1-9-5-6-12-13(7-9)23-16(18-12)20-15(22)19-14(21)10-3-2-4-11(17)8-10/h2-8H,1H3,(H2,18,19,20,21,22)
• InChI Key: BYLBCYTZXXSQCV-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=S)NC(=O)C3=CC(=CC=C3)Cl

Description

3-chloro-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to exhibit a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Mechanism of Action

The mechanism of action of 3-chloro-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide can induce apoptosis in cancer cells, as well as inhibit the growth and proliferation of various types of cancer cells. Additionally, this compound has been shown to have anti-inflammatory and antioxidant effects, and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-chloro-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide in lab experiments is its ability to induce apoptosis in cancer cells, making it a valuable tool for studying the mechanisms of cancer cell death. However, this compound may have limitations in terms of its specificity and selectivity, and further research is needed to fully understand its potential applications.

Future Directions

There are many potential future directions for research on 3-chloro-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide. Some possible areas of investigation include: further studies of the compound's mechanism of action, exploration of its potential applications in the treatment of neurodegenerative diseases, and development of more specific and selective analogues of the compound for use in scientific research.

Synthesis Methods

The synthesis of 3-chloro-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide typically involves the reaction of 6-methyl-1,3-benzothiazol-2-amine with chloroacetyl chloride, followed by reaction with thiourea and 3-chlorobenzoyl chloride. The resulting compound can be purified through recrystallization.

Scientific Research Applications

3-chloro-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide has been used in a variety of scientific research applications, including studies of cancer cell proliferation and apoptosis, as well as investigations into the mechanisms of action of various drugs and compounds.